Cas no 439864-61-6 (Ethyl 7-methyl-6-oxooctanoate)

• Product Name: Ethyl 7-methyl-6-oxooctanoate
• CAS No: 439864-61-6
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• MDL: MFCD02261305
• CID: 4457040
• PubChem ID: 12007529
• Update Time: 2025-11-01

Ethyl 7-methyl-6-oxooctanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-methyl-6-oxooctanoate
• Octanoic acid, 7-methyl-6-oxo-, ethyl ester
• MFCD02261305
• 439864-61-6
• DTXSID50475688
• ETHYL7-METHYL-6-OXOOCTANOATE
• AKOS016022954

• MDL： MFCD02261305
• Inchi： 1S/C11H20O3/c1-4-14-11(13)8-6-5-7-10(12)9(2)3/h9H,4-8H2,1-3H3
• InChI Key： KWMYXLOGIIOZHQ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCCCC(=O)C(C)C

Computed Properties

• Exact Mass: 200.14124450Da
• Monoisotopic Mass: 200.14124450Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl 7-methyl-6-oxooctanoate

Ethyl 7-methyl-6-oxooctanoate (CAS No. 439864-61-6): An Overview of Its Structure, Properties, and Applications in Chemical and Pharmaceutical Research

Ethyl 7-methyl-6-oxooctanoate (CAS No. 439864-61-6) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structure and potential applications. This compound is a member of the ester family, characterized by its ester functional group and a ketone moiety, which contribute to its distinct chemical properties and reactivity.

The molecular formula of Ethyl 7-methyl-6-oxooctanoate is C₁₁H₂₀O₃, with a molecular weight of approximately 200.27 g/mol. The compound consists of an ethyl ester group attached to a seven-carbon chain that includes a methyl substituent at the seventh position and a ketone group at the sixth position. This specific arrangement of functional groups imparts unique physical and chemical properties to the molecule, making it a valuable intermediate in various synthetic pathways.

In terms of physical properties, Ethyl 7-methyl-6-oxooctanoate is typically a colorless liquid with a characteristic ester odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound exhibits moderate stability under standard laboratory conditions but may degrade upon exposure to strong acids or bases.

The synthesis of Ethyl 7-methyl-6-oxooctanoate can be achieved through several routes, including the condensation of an appropriate carboxylic acid with ethanol in the presence of an acid catalyst, followed by oxidation to introduce the ketone functionality. One common method involves the reaction of 7-methylheptanoic acid with ethanol using sulfuric acid as a catalyst, followed by oxidation using an oxidizing agent such as Jones reagent or Dess-Martin periodinane.

Recent research has explored the potential applications of Ethyl 7-methyl-6-oxooctanoate in various fields. In pharmaceutical research, this compound has been investigated for its potential as a prodrug or drug delivery system due to its ester and ketone functionalities. The ester group can be hydrolyzed in vivo to release the active drug, while the ketone group can participate in various biological interactions.

A study published in the Journal of Medicinal Chemistry highlighted the use of Ethyl 7-methyl-6-oxooctanoate as a prodrug for the delivery of anti-inflammatory agents. The researchers found that this compound could effectively enhance the bioavailability and reduce the side effects of the parent drug, making it a promising candidate for further development.

In addition to its pharmaceutical applications, Ethyl 7-methyl-6-oxooctanoate has also been studied for its potential use in fragrance and flavor industries. The unique combination of ester and ketone functionalities contributes to its distinctive aroma and taste profiles, making it suitable for use in perfumes, food additives, and other consumer products.

The environmental impact of Ethyl 7-methyl-6-oxooctanoate has also been a subject of interest. Research indicates that this compound is biodegradable under aerobic conditions and does not pose significant environmental risks when used responsibly. However, proper handling and disposal practices are still recommended to minimize any potential ecological impact.

In conclusion, Ethyl 7-methyl-6-oxooctanoate (CAS No. 439864-61-6) is a versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique structure and properties make it an attractive candidate for further investigation and development in various fields. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further expanding its potential impact on science and industry.